Cas no 14458-05-0 (H2TBDC)

• Product name: H2TBDC
• CAS No: 14458-05-0
• MF: C₁₂H₁₄O₄
• MW: 222.2372
• MDL: MFCD00020290
• CID: 200535
• PubChem ID: 261543

H2TBDC Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetramethyl-
• 2,3,5,6-Tetramethylterephthalic acid
• Tetramethylterephthalicacid
• 2,3,5,6-tetramethyl-1,4-benzenedicarboxylate
• 2,3,5,6-tetramethyl-1,4-benzenedicarboxylic acid
• 2,3,5,6-tetramethylbenzene-1,4-dicarboxylic acid
• 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetramethyl-
• TETRAMETHYLTEREPHTHALIC ACID
• NSC93949
• Tetramethyl terephthalic acid
• NEOZDUDLYDUOTE-UHFFFAOYSA-N
• SBB072768
• 2,3,5,6-Tetramethylterephthalicacid
• ML01057
• 2,3,5
• H2TBDC
• AKOS003298277
• FT-0687147
• 14458-05-0
• SCHEMBL842692
• DTXSID60294069
• AS-47763
• 3-Chloro-5-fluorosalicylicacid
• YSWG432
• tetramethylbenzene-1,4-dicarboxylic acid
• CS-0170467
• F16063
• 2,3,5,6-Tetramethyl-terephthalic Acid
• MFCD00020290
• A808306
• NSC-93949
• ALBB-025960
• 2,3,5,6-4 Tetramethyl terephthalic acid
• DB-361742

• MDL： MFCD00020290
• Inchi： 1S/C12H14O4/c1-5-6(2)10(12(15)16)8(4)7(3)9(5)11(13)14/h1-4H3,(H,13,14)(H,15,16)
• InChI Key： NEOZDUDLYDUOTE-UHFFFAOYSA-N
• SMILES： O([H])C(C1=C(C([H])([H])[H])C(C([H])([H])[H])=C(C(=O)O[H])C(C([H])([H])[H])=C1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 222.089209g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 222.089209g/mol
• Monoisotopic Mass: 222.089209g/mol
• Topological Polar Surface Area: 74.6Ų
• Heavy Atom Count: 16
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.237
• Boiling Point: 402.6°Cat760mmHg
• Flash Point: 211.4°C
• Refractive Index: 1.575
• PSA: 74.60000
• LogP: 2.31660

H2TBDC Security Information

H2TBDC Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives